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Compound of Interest

Compound Name: Bucetin

Cat. No.: B1662820 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides a comprehensive, step-by-step operational plan for the

disposal of Bucetin, a compound recognized as a hazardous substance. Adherence to these

procedures will mitigate risks and ensure the safety of laboratory personnel and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult your institution's specific

chemical hygiene plan and local regulations. All personnel handling Bucetin waste must be

thoroughly trained in hazardous waste management.

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory.

Respiratory Protection: Use a properly functioning chemical fume hood when handling

Bucetin powder to avoid inhalation.[1]
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Quantitative Data Summary
Properly labeling and documenting chemical waste is a critical step in the disposal process.

The following table summarizes key identifiers for Bucetin.

Property Value

Chemical Name N-(4-Ethoxyphenyl)-3-hydroxybutanamide

CAS Number 1083-57-4

Molecular Formula C₁₂H₁₇NO₃

Molecular Weight 223.27 g/mol

Appearance Solid

Hazard Class

Carcinogenicity (Category 1B), Acute Toxicity,

Dermal (Category 4), Acute Toxicity, Inhalation

(Category 4)

Step-by-Step Disposal Protocol
All waste containing Bucetin, including the pure compound, solutions, and contaminated

materials, must be treated as hazardous chemical waste.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired Bucetin powder in a designated, compatible

hazardous waste container. This container should be clearly labeled as "Hazardous Drug

Waste" and include the chemical name and associated hazards.[2] For carcinogenic

materials, it is recommended to use a two-container containment system for storage and

transport.[3]

Liquid Waste: Solutions containing Bucetin should be collected in a separate, leak-proof

container designated for hazardous liquid waste. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's waste management guidelines.
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Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that have

come into contact with Bucetin should be disposed of in a designated container for

chemically contaminated solid waste.[2]

2. Container Selection and Labeling:

Container Type: Use black containers for hazardous pharmaceutical waste.[4] All containers

must be in good condition with a secure, tight-fitting cap.

Labeling: All waste containers must be clearly labeled with "Hazardous Drug Waste Only"

and specify "Bucetin" as the contents. The label should also include the date when waste

was first added to the container.

3. Storage of Hazardous Waste:

Designated Area: Store Bucetin waste in a designated, secure area away from general

laboratory traffic. This area should be under the direct supervision of laboratory personnel.

Segregation: Store Bucetin waste separately from incompatible chemicals to prevent

dangerous reactions. For instance, keep organic compounds away from strong oxidizing

agents.

4. Final Disposal:

Professional Disposal Service: Arrange for the disposal of Bucetin waste through a licensed

hazardous waste disposal company. Incineration at a permitted facility is the preferred

method for destroying hazardous pharmaceutical waste.

Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and

local regulations. Maintain detailed records of all disposed hazardous waste.

Prohibited Disposal Methods:

Drain Disposal: Do not dispose of Bucetin or any solutions containing it down the drain.

Regular Trash: Do not dispose of Bucetin or contaminated materials in the regular trash.
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Experimental Protocols
While specific chemical neutralization protocols for Bucetin are not readily available in the

provided search results, the standard and most accepted procedure for its disposal is through

incineration by a licensed hazardous waste facility. The primary "experimental" protocol for

laboratory personnel, therefore, involves the safe preparation of the waste for pickup by such a

facility.

Protocol for Preparing Bucetin Waste for Disposal:

Objective: To safely collect and store all forms of Bucetin waste for subsequent disposal by

a certified hazardous waste management service.

Materials:

Appropriately labeled, black, leak-proof hazardous waste containers for solid and liquid

waste.

Personal Protective Equipment (PPE) as specified above.

Chemical fume hood.

Procedure:

1. Conduct all handling of solid Bucetin and preparation of solutions within a chemical fume

hood to minimize inhalation exposure.

2. Carefully place all solid Bucetin waste and contaminated disposable materials into the

designated solid hazardous waste container.

3. Pour all liquid waste containing Bucetin into the designated liquid hazardous waste

container.

4. Ensure that the exterior of the waste containers remains free from contamination. If any

spillage occurs on the container, decontaminate the surface immediately.

5. Securely close the lids of the waste containers when not in immediate use.
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6. Store the sealed containers in the designated satellite accumulation area within the

laboratory until they are collected by the hazardous waste disposal service.

Bucetin Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Bucetin waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Bucetin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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